Cas no 20032-31-9 (1,2,3,5-Benzenetetrol,2,5-diacetate 1,3-dibenzenesulfonate)

• Product Name: 1,2,3,5-Benzenetetrol,2,5-diacetate 1,3-dibenzenesulfonate
• CAS No: 20032-31-9
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 254673
• PubChem ID: 593963
• Update Time: 2025-10-14

1,2,3,5-Benzenetetrol,2,5-diacetate 1,3-dibenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• 1,2,3,5-Benzenetetrol,2,5-diacetate 1,3-dibenzenesulfonate
• Ethyl 3-methyl-1H-indole-2-carboxylate
• 2,5-Diacetoxy-1,3-bis-(benzolsulfonyloxy)-benzol
• ETHYL3-METHYL-2-INDOLECARBOXYLATE
• ethyl 3-METHYL-2-INDOLECARBOXYLATE
• AS-68655
• 20032-31-9
• E1090
• A15432
• ethyl3-methyl-1H-indole-2-carboxylate
• MFCD00225365
• CS-0151842
• FT-0679351
• 3-Methylindole-2-carboxylic Acid Ethyl Ester
• F20016
• AKOS004119494
• BAS 01507320
• 3-Methyl-1H-indole-2-carboxylic acid ethyl ester
• Ethyl 3-methyl-1H-indole-2-carboxylate, AldrichCPR
• DTXSID80942035
• 3-Methyl-2-carbethoxyindole
• 1H-Indole-2-carboxylic acid, 3-methyl-, ethyl ester
• SCHEMBL2880010
• SR-01000357699-1
• InChI=1/C12H13NO2/c1-3-15-12(14)11-8(2)9-6-4-5-7-10(9)13-11/h4-7,13H,3H2,1-2H
• ethyl 3-methyl-indole-2-carboxylate
• FT-0688154
• 26304-51-8
• SR-01000357699
• Ethyl 3-methyl-1H-indole-2-carboxylate #
• ethyl 3-methylindole-2-carboxylate

• Inchi： 1S/C12H13NO2/c1-3-15-12(14)11-8(2)9-6-4-5-7-10(9)13-11/h4-7,13H,3H2,1-2H3
• InChI Key： OZQXZSIVKVCSDF-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C(C)C2C=CC=CC=2N1)=O

Computed Properties

• Exact Mass: 203.09500
• Monoisotopic Mass: 203.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 42.1Ų

Experimental Properties

• Density: 1.177
• Boiling Point: 344.1°C at 760 mmHg
• Flash Point: 161.9°C
• Refractive Index: 1.609
• PSA: 42.09000
• LogP: 2.65300

1,2,3,5-Benzenetetrol,2,5-diacetate 1,3-dibenzenesulfonate Security Information

• HazardClass：IRRITANT